Cas no 2171794-16-2 (2-ethyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid)

2-Ethyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid is a specialized protected amino acid derivative used in peptide synthesis. Its key structural features include a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, ensuring selective deprotection under mild basic conditions, and a tetrahydrofuran (THF)-based side chain that enhances solubility in organic solvents. The compound’s sterically hindered 2-ethylbutanoic acid moiety contributes to controlled coupling efficiency, reducing racemization risks during solid-phase peptide synthesis. Its design facilitates high-purity intermediate formation, making it valuable for constructing complex peptides with precision. The product is particularly useful in research applications requiring tailored peptide modifications or constrained backbone architectures.
2-ethyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid structure
2171794-16-2 structure
Product Name:2-ethyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid
CAS No:2171794-16-2
MF:C27H32N2O6
MW:480.552787780762
CID:6009428
PubChem ID:165549491
Update Time:2025-05-21

2-ethyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid
    • 2171794-16-2
    • 2-ethyl-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)butanoic acid
    • EN300-1482662
    • Inchi: 1S/C27H32N2O6/c1-3-27(4-2,25(31)32)29-24(30)23-14-13-17(35-23)15-28-26(33)34-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,3-4,13-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
    • InChI Key: DYHULNMVTJQELD-UHFFFAOYSA-N
    • SMILES: O1C(C(NC(C(=O)O)(CC)CC)=O)CCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 480.22603674g/mol
  • Monoisotopic Mass: 480.22603674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 747
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 114Ų

2-ethyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid Pricemore >>

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Additional information on 2-ethyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid

Research Briefing on 2-ethyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid (CAS: 2171794-16-2)

The compound 2-ethyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid (CAS: 2171794-16-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a butanoic acid moiety, has been investigated for its potential applications in peptide synthesis, drug delivery, and as a building block for more complex pharmaceutical agents. Recent studies have focused on its synthesis, stability, and biological activity, providing valuable insights for researchers in the field.

One of the key areas of interest is the role of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amines, and its incorporation into this molecule suggests potential utility in the synthesis of peptide-based therapeutics. Recent research has demonstrated that 2-ethyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid can serve as a versatile intermediate, enabling the efficient assembly of complex peptide sequences with high yield and purity. Studies have also explored its compatibility with various coupling reagents and solvents, further establishing its utility in synthetic chemistry.

In addition to its synthetic applications, this compound has been evaluated for its potential biological activity. Preliminary in vitro studies have indicated that derivatives of 2-ethyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid may exhibit moderate inhibitory effects on certain enzymatic targets, particularly those involved in inflammatory pathways. These findings suggest that further optimization of this scaffold could lead to the development of novel anti-inflammatory agents. However, more extensive pharmacological profiling is required to fully elucidate its therapeutic potential.

The stability and physicochemical properties of 2-ethyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid have also been a focus of recent investigations. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize its degradation pathways under various conditions. These studies have revealed that the compound exhibits reasonable stability under physiological conditions, making it a promising candidate for further development. However, challenges related to its solubility and bioavailability have been noted, prompting ongoing research into formulation strategies to overcome these limitations.

Looking ahead, the potential applications of 2-ethyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid extend beyond peptide synthesis and drug discovery. Its unique chemical structure positions it as a valuable tool for probing biological systems, particularly in the context of protein-protein interactions and signal transduction pathways. Future research directions may include the development of fluorescent or radioactive analogs for imaging studies, as well as the exploration of its utility in targeted drug delivery systems. As the field of chemical biology continues to evolve, this compound is likely to play an increasingly important role in bridging the gap between chemistry and biology.

In conclusion, 2-ethyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid (CAS: 2171794-16-2) represents a promising area of research with diverse applications in pharmaceutical development and chemical biology. Recent studies have highlighted its synthetic versatility, potential biological activity, and physicochemical properties, providing a solid foundation for future investigations. Continued exploration of this compound and its derivatives is expected to yield valuable insights and contribute to the advancement of the field.

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